Cas no 52126-51-9 (3-Carboxy-1-(4-sulfophenyl)-5-pyrazolone Sodium Salt 98.0%)
52126-51-9 structure
Product Name:3-Carboxy-1-(4-sulfophenyl)-5-pyrazolone Sodium Salt 98.0%
CAS No:52126-51-9
MF:C10H6N2NaO6S
MW:305.219212055206
MDL:MFCD29918484
CID:56161
PubChem ID:87565907
Update Time:2026-05-14
3-Carboxy-1-(4-sulfophenyl)-5-pyrazolone Sodium Salt 98.0% Chemical and Physical Properties
Names and Identifiers
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- Sodium 5-oxo-1-(4-sulfophenyl)-4H-pyrazole-3-carboxylate
- Sodium hydrogen 4,5-dihydro-5-oxo-1-(4-sulphonatophenyl)-1H-pyrazole-3-carboxylate
- 4,5-Dihydro-5-oxo-1-(4-sulfophenyl)-1H-pyrazole-3-carboxylic acid monosodium salt
- 3-Carboxy-1-(4-sulfophenyl)-5-pyrazolone Sodium Salt
- 5-Oxo-1-(4-sulfophenyl)-2-pyrazoline-3-carboxylic Acid Sodium Salt
- 3-Carboxy-1-(4-sulfophenyl)-5-pyrazolone Sodium Salt 98.0%
-
- MDL： MFCD29918484
- Inchi： 1S/C10H8N2O6S.Na/c13-9-5-8(10(14)15)11-12(9)6-1-3-7(4-2-6)19(16,17)18;/h1-4H,5H2,(H,14,15)(H,16,17,18);/q;+1/p-1
- InChI Key： KFVXGVBBXSOYNO-UHFFFAOYSA-M
- SMILES： O=C(C(C1)=NN(C2=CC=C(S(=O)(O)=O)C=C2)C1=O)[O-].[Na+]
Computed Properties
- Exact Mass: 305.99200
- Monoisotopic Mass: 305.992
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 532
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: Not determined
- Topological Polar Surface Area: 127
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 140.67000
- LogP: 0.84870
3-Carboxy-1-(4-sulfophenyl)-5-pyrazolone Sodium Salt 98.0% Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36/37/39
- Risk Phrases：R36/37/38
- Safety Term：S26-S36/37/39
- Storage Condition：4° CStore…,-4℃Store…Better
3-Carboxy-1-(4-sulfophenyl)-5-pyrazolone Sodium Salt 98.0% Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A049002954-500g |
Sodium 5-oxo-1-(4-sulfophenyl)-4,5-dihydro-1H-pyrazole-3-carboxylate |
52126-51-9 | 95% | 500g |
$397.50 | 2023-09-01 | |
| TRC | C182493-5g |
3-Carboxy-1-(4-sulfophenyl)-5-pyrazolone Sodium Salt 98.0% |
52126-51-9 | 5g |
$ 50.00 | 2022-06-06 | ||
| TRC | C182493-10g |
3-Carboxy-1-(4-sulfophenyl)-5-pyrazolone Sodium Salt 98.0% |
52126-51-9 | 10g |
$ 70.00 | 2022-06-06 | ||
| TRC | C182493-50g |
3-Carboxy-1-(4-sulfophenyl)-5-pyrazolone Sodium Salt 98.0% |
52126-51-9 | 50g |
$ 250.00 | 2022-06-06 | ||
| Chemenu | CM187974-500g |
Sodium 5-oxo-1-(4-sulfophenyl)-4,5-dihydro-1H-pyrazole-3-carboxylate |
52126-51-9 | 95% | 500g |
$351 | 2021-08-05 | |
| abcr | AB139255-25 g |
3-Carboxy-1-(4'-sulfophenyl)-5-pyrazolone sodium salt, 98%; . |
52126-51-9 | 98% | 25g |
€72.00 | 2023-06-24 | |
| abcr | AB139255-500 g |
3-Carboxy-1-(4'-sulfophenyl)-5-pyrazolone sodium salt, 98%; . |
52126-51-9 | 98% | 500g |
€464.20 | 2023-06-24 | |
| Ambeed | A530358-1g |
Sodium 5-oxo-1-(4-sulfophenyl)-4,5-dihydro-1H-pyrazole-3-carboxylate |
52126-51-9 | 98+% | 1g |
$17.0 | 2025-04-18 | |
| Ambeed | A530358-5g |
Sodium 5-oxo-1-(4-sulfophenyl)-4,5-dihydro-1H-pyrazole-3-carboxylate |
52126-51-9 | 98+% | 5g |
$22.0 | 2025-04-18 | |
| Ambeed | A530358-25g |
Sodium 5-oxo-1-(4-sulfophenyl)-4,5-dihydro-1H-pyrazole-3-carboxylate |
52126-51-9 | 98+% | 25g |
$57.0 | 2025-04-18 |
3-Carboxy-1-(4-sulfophenyl)-5-pyrazolone Sodium Salt 98.0% Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:52126-51-9)3-Carboxy-1-(4-sulfophenyl)-5-pyrazolone Sodium Salt, ≥ 98.0%
Order Number:LE16616
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:14
Price ($):discuss personally
Email:18501500038@163.com
3-Carboxy-1-(4-sulfophenyl)-5-pyrazolone Sodium Salt 98.0% Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:52126-51-9)3-Carboxy-1-(4-sulfophenyl)-5-pyrazolone Sodium Salt, ≥ 98.0%
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry